![molecular formula C13H10O3 B3021499 3'-Hydroxybiphenyl-4-carboxylic acid CAS No. 220950-35-6](/img/structure/B3021499.png)
3'-Hydroxybiphenyl-4-carboxylic acid
Overview
Description
3’-Hydroxybiphenyl-4-carboxylic acid is a chemical compound with the molecular formula C13H10O3 . It has a molecular weight of 214.22 g/mol . The IUPAC name for this compound is 4-(3-hydroxyphenyl)benzoic acid . It is also known by various synonyms such as 220950-35-6, 3’-hydroxybiphenyl-4-carboxylic acid, 4-(3-hydroxyphenyl)benzoic Acid, 3’-Hydroxy-[1,1’-biphenyl]-4-carboxylic acid, and 3’-Hydroxy-biphenyl-4-carboxylic acid .
Molecular Structure Analysis
The InChI code for 3’-Hydroxybiphenyl-4-carboxylic acid isInChI=1S/C13H10O3/c14-12-3-1-2-11(8-12)9-4-6-10(7-5-9)13(15)16/h1-8,14H,(H,15,16)
. The Canonical SMILES is C1=CC(=CC(=C1)O)C2=CC=C(C=C2)C(=O)O
. Intermolecular hydrogen bonding between neighboring carboxylate groups leads to the formation of hydrogen-bonded dimers . Physical And Chemical Properties Analysis
3’-Hydroxybiphenyl-4-carboxylic acid has a molecular weight of 214.22 g/mol . It has a XLogP3 value of 2.8, indicating its partition coefficient between octanol and water . It has 2 hydrogen bond donors and 3 hydrogen bond acceptors . The exact mass and monoisotopic mass are both 214.062994177 g/mol . The topological polar surface area is 57.5 Ų .Scientific Research Applications
- HBCA can be used as a building block for synthesizing novel polymers. Its rigid structure and high aspect ratio contribute to interesting properties in copolyesters. Although specific examples of PET modification using HBCA are scarce, exploring its potential in polymer engineering could yield valuable insights .
- 4’-Hydroxybiphenyl-4-carboxylic acid serves as a crucial intermediate in organic synthesis. Researchers utilize it to create compounds containing biphenyl and carboxylic acid functional groups. Applications include dye synthesis, photosensitive materials, and liquid crystal monomers .
- HBCA’s unique structure makes it an attractive candidate for designing functional materials. Researchers investigate its use in liquid crystals, organic semiconductors, and optoelectronic devices. Its mesogenic properties could lead to innovative applications in display technologies .
- HBCA’s aromatic structure suggests potential in photophysics. Researchers might explore its fluorescence properties, photochemical behavior, and applications in organic light-emitting diodes (OLEDs) or sensors. Its conjugated system could enhance light absorption and emission .
Polymer Modification
Organic Synthesis Intermediate
Materials Science
Photophysics and Optoelectronics
Mechanism of Action
Target of Action
As a carboxylic acid derivative, it may interact with various enzymes and receptors in the body, influencing their function .
Mode of Action
3’-Hydroxybiphenyl-4-carboxylic acid, being a carboxylic acid, can undergo reactions typical for this class of compounds. The compound can participate in nucleophilic acyl substitution reactions . The net effect of such reactions is the substitution of an –OH group by –OR′ . All steps are reversible, and the reaction typically has an equilibrium constant close to 1 .
Biochemical Pathways
Carboxylic acids and their derivatives play crucial roles in various biochemical pathways, including the metabolism of food molecules .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 3’-Hydroxybiphenyl-4-carboxylic acid. Factors such as pH, temperature, and the presence of other molecules can affect the compound’s stability and its interactions with its targets .
properties
IUPAC Name |
4-(3-hydroxyphenyl)benzoic acid | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10O3/c14-12-3-1-2-11(8-12)9-4-6-10(7-5-9)13(15)16/h1-8,14H,(H,15,16) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QYJXLCAJAZHPGK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)O)C2=CC=C(C=C2)C(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40374732 | |
Record name | 3'-hydroxybiphenyl-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40374732 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
214.22 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3'-Hydroxybiphenyl-4-carboxylic acid | |
CAS RN |
220950-35-6 | |
Record name | 3'-hydroxybiphenyl-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40374732 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 220950-35-6 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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